BE“GHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to Reversible Terminators
for Next-Generation Sequencing

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

7-Deaza-7-propargylamino-3'-

Compound Name:
azidomethyl-dGTP

Cat. No.: B15142514

Get Quote

\ J

For the modern researcher, scientist, or drug development professional, Next-Generation
Sequencing (NGS) has become an indispensable tool, enabling unprecedented insights into
genomics. At the heart of the dominant sequencing-by-synthesis (SBS) platforms lies a critical
piece of chemical innovation: the reversible terminator. This guide provides an in-depth
comparative analysis of the different reversible terminator chemistries, their mechanisms,
performance, and the profound impact they have on the quality and scope of sequencing data.

Unlike the irreversible chain-terminating dideoxynucleotides used in Sanger sequencing,
reversible terminators are nucleotide analogs that temporarily halt DNA synthesis.[1][2] They
possess a blocking group—typically on the 3'-hydroxyl (3'-OH)—that prevents the DNA
polymerase from adding the next nucleotide.[2] After the incorporated nucleotide is identified by
its fluorescent signal, this blocking group is chemically or photolytically cleaved, regenerating a
free 3'-OH and allowing the next synthesis cycle to begin.[3][4] This cyclical process of
incorporation, detection, and cleavage is the engine of modern high-throughput sequencing.

The Landscape of Reversible Terminators: A
Fundamental Divide
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Reversible terminators can be broadly classified into two major categories based on the
location and nature of the terminating modification.[3][5][6] This fundamental design choice
dictates the enzymatic and chemical environment of the sequencing reaction, influencing

everything from polymerase compatibility to read length.
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Caption: Classification of Reversible Terminators for NGS.

© 2026 BenchChem. All rights reserved. 2/14 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4357665/
https://www.aatbio.com/resources/faq-frequently-asked-questions/What-types-of-reversible-terminators-are-available-for-next-generation-sequencing-NGS
https://m.youtube.com/watch?v=bcNcFFvghRk
https://www.benchchem.com/product/b15142514/docs?utm_src=pdf-body-img#a-comparative-guide-to-reversible-terminators-for-next-generation-sequencing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The 3'-O-Blocked Strategy: Direct and Effective
Termination

The most widely adopted strategy involves attaching a removable blocking group directly to the
3'-OH of the deoxyribose sugar.[2] This provides a direct and highly effective steric hindrance,
preventing DNA polymerase from forming the subsequent phosphodiester bond.[3][6] This
class of terminators is credited with achieving nearly perfect termination, a critical factor for
maintaining signal synchrony across millions of parallel reactions.[4][7]

Key Chemistries and Comparative Analysis

Three major 3'-O-blocked chemistries have been commercialized and extensively validated in
the field.
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Feature 3'-0-azidomethyl 3'-O-allyl 3'-0-amino (ONH2)
) Jingyue Ju et al.[3][7] Steven A. Benner et
Developer / Platform lllumina / Solexa[3][7]
[8] al. / Polonator[3][7]
Blocking Group -CH2Ns -CH2CH=CH: -NH:z
Tris(2- Palladium (Pd)
Cleavage Chemistry carboxyethyl)phosphin  catalyzed Sodium Nitrite[9]
e (TCEP)[9] deallylation[10][11]
) o Reported as nearly ) Reported as nearly
Blocking Efficiency High
100%[4][7] 100%[4][7]
High, but incomplete High, requires careful
Cleavage Efficiency cleavage is a source removal of palladium High

of phasing error.[12] catalyst.

A residual chemical

group remains on the Aresidual linker Aresidual linker
Molecular "Scar" ) .

base after fluorophore  remains on the base. remains on the base.

cleavage.[3][13][14]

100-150 bp
) (historically, now
Typical Read Length T 40-50 bp[3][7] 40-50 bp[3][7]
longer with improved

chemistry)[3][7]

Causality Behind Experimental Choices: The choice of the 3'-O-azidomethyl group by Illumina
was pivotal. Its small size makes it a more acceptable substrate for the engineered DNA
polymerases, and the TCEP cleavage chemistry is robust and effective in the aqueous
environment of the flow cell.[15][16] However, a persistent challenge with all SBS chemistries is
the accumulation of "molecular scars."[3][13] After the fluorophore is cleaved from the
nucleobase, a small linker molecule remains.[14] Over many cycles, the accumulation of these
scars can create steric hindrance, impeding the polymerase and contributing to signal decay,
which ultimately limits read length.[3]

© 2026 BenchChem. All rights reserved. 4 /14 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4357665/
https://academic.oup.com/gpb/article-pdf/11/1/34/57484810/gpb_11_1_34.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4357665/
https://academic.oup.com/gpb/article-pdf/11/1/34/57484810/gpb_11_1_34.pdf
https://www.researchgate.net/figure/Several-commercial-reversible-terminators-Three-different-3-blocked-reversible_fig2_235646817
https://pmc.ncbi.nlm.nih.gov/articles/PMC4357665/
https://academic.oup.com/gpb/article-pdf/11/1/34/57484810/gpb_11_1_34.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3424534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2034218/
https://pubmed.ncbi.nlm.nih.gov/17923668/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3424534/
https://www.biosyn.com/tew/Reversible-Sequence-Terminators-for-Next-generation-Sequencing-by-Synthesis.aspx
https://academic.oup.com/gpb/article-pdf/11/1/34/57484810/gpb_11_1_34.pdf
https://www.biosyn.com/tew/Reversible-Sequence-Terminators-for-Next-generation-Sequencing-by-Synthesis.aspx
https://academic.oup.com/gpb/article-pdf/11/1/34/57484810/gpb_11_1_34.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9537002/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4357665/
https://www.researchgate.net/publication/235646817_The_History_and_Advances_of_Reversible_Terminators_Used_in_New_Generations_of_Sequencing_Technology
https://www.researchgate.net/figure/Schematic-showing-sequencing-during-synthesis-using-3-O-blocking-reversible-terminators_fig5_235646817
https://pmc.ncbi.nlm.nih.gov/articles/PMC4357665/
https://academic.oup.com/gpb/article-pdf/11/1/34/57484810/gpb_11_1_34.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4357665/
https://academic.oup.com/gpb/article-pdf/11/1/34/57484810/gpb_11_1_34.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4357665/
https://academic.oup.com/gpb/article-pdf/11/1/34/57484810/gpb_11_1_34.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4226440/
https://pubs.rsc.org/en/content/articlelanding/2014/ra/c4ra08398a
https://pmc.ncbi.nlm.nih.gov/articles/PMC4357665/
https://www.researchgate.net/publication/235646817_The_History_and_Advances_of_Reversible_Terminators_Used_in_New_Generations_of_Sequencing_Technology
https://www.researchgate.net/figure/Schematic-showing-sequencing-during-synthesis-using-3-O-blocking-reversible-terminators_fig5_235646817
https://pmc.ncbi.nlm.nih.gov/articles/PMC4357665/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Validation & Comparative
Check Availability & Pricing

BENGHE

The 3'-Unblocked Strategy: Enhancing Polymerase
Compatibility

An alternative approach leaves the critical 3'-OH group unmodified, a design choice intended to
make the nucleotide a more "natural" and readily accepted substrate for DNA polymerase.[3][5]
In this strategy, termination is achieved by attaching a bulky, cleavable fluorescent dye to the

nucleobase, which sterically prevents the polymerase from incorporating a subsequent

nucleotide.[3][6]

Key Chemistries and Comparative Analysis

This class is primarily represented by two innovative approaches.

Feature

Virtual Terminator

Lightning Terminator™

Developer

Helicos BioSciences[3][8][17]

Michael L. Metzker et al.[3][8]
[°]

Termination Mechanism

A large inhibitor dye molecule
attached to the base acts as
the terminator.[3][17]

A terminating 2-nitrobenzyl
moiety is attached to the

nucleobase.[9]

Cleavage Method

Chemical cleavage of the
inhibitor-dye.[17]

Photocleavage with UV light.
[31[4][8]

Polymerase Acceptance

Higher, due to the free 3'-OH.
[3][5]

Higher, due to the free 3'-OH.
[9]

Termination Efficiency

Generally considered less
complete than 3'-O-blocking,
posing a risk for homopolymer

regions.[5]

High, with a "molecular tuning"
effect reported to improve
fidelity.[9]

Key Advantage

Avoids direct modification of

the sugar, potentially improving

incorporation kinetics.

Fast incorporation rates (35-45

nt/s) and improved fidelity.[9]

Expert Insights: The primary advantage of the 3'-unblocked approach is improved enzymatic

performance. Polymerases have evolved to be highly sensitive to modifications at the 3'-
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position, and leaving it untouched can result in faster and more efficient incorporation.[3][9] The
“Lightning Terminators™," for example, demonstrated catalytic efficiencies comparable to
natural nucleotides.[9] The trade-off, however, can be termination efficiency. If the bulky group
on the base is not a perfect barrier, the polymerase might incorporate a second nucleotide,
particularly in homopolymer regions (e.g., AAAAA), leading to insertion or deletion errors.

Performance Metrics: A Head-to-Head Comparison

The ultimate value of a reversible terminator is defined by its performance within the complex
choreography of a sequencing run. Key metrics determine the quality, length, and accuracy of
the final data.

Incorporation Kinetics and Fidelity

The speed and accuracy with which a DNA polymerase incorporates a modified nucleotide are
paramount.

¢ 3'-0O-Blocked Terminators: These require heavily engineered polymerases (such as a
modified 9°N DNA polymerase used by Illlumina) that can accommodate the modification at
the 3'-OH position.[3][7] While incorporation is highly efficient, it is generally slower than with
natural nucleotides.

o 3'-Unblocked Terminators: These exhibit superior incorporation kinetics. Studies on Lightning
Terminators™ showed maximum incorporation rates (k_pol) of 35-45 nucleotides per
second, significantly faster than many 3'-O-blocked counterparts and comparable to the
fastest NGS chemistries.[9]

Cleavage Efficiency and Phasing

Incomplete cleavage of the blocking group or the fluorophore is a primary cause of "phasing"
errors. If a fraction of strands in a cluster fail to deblock, they fall out of sync with the current
incorporation cycle, leading to a mixed signal that degrades data quality over the length of the
read. All commercial systems have optimized their cleavage chemistries to be highly efficient,
but even a fractional inefficiency per cycle compounds to limit the practical read length.[12]

Impact on Read Length and Accuracy
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The interplay of incorporation efficiency, cleavage efficiency, and the accumulation of molecular
scars directly limits read length.

e lllumina (3'-O-azidomethyl): This chemistry has been refined over many years to balance
these factors effectively, historically producing reads of 100-150 bp and now extending
further.[3][7] The accuracy is exceptionally high, with the majority of bases achieving a Q30
score (99.9% accuracy).[18]

e PacBio (SMRT Sequencing): While not using reversible terminators in the same cyclical way,
PacBio's SMRT technology provides a useful contrast. It uses a polymerase to sequence
single molecules in real-time, generating very long reads (10,000-30,000 bp).[19][20] While
raw accuracy was historically lower, its HiFi circular consensus sequencing now also
achieves >99.9% accuracy, demonstrating an alternative path to long, accurate reads.[19]
[21]

Standard Protocol: Sequencing-by-Synthesis Cycle

The following protocol outlines the core, self-validating steps in a typical NGS workflow using
3'-O-blocked reversible terminators. Each step is a prerequisite for the next, ensuring the
integrity of the base call.
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SBS Cycle Workflow

1. Incorporation
Add polymerase and 4 fluorescently
labeled reversible terminators.

/

2. Termination & Wash
Single base is added, halting synthesis.
Unincorporated nucleotides are washed away.

INext Cycle

3. Imaging
Flow cell is imaged.
Fluorescent signal identifies
the incorporated base.

4. Cleavage & Deblocking
Fluorophore and 3'-O-blocker
are chemically removed.
3'-OH is regenerated.

Click to download full resolution via product page

Caption: The core cycle of Sequencing-by-Synthesis (SBS).

Step-by-Step Methodology

o Template Immobilization: DNA library fragments are immobilized on a solid support, typically
a flow cell, and amplified to form distinct clusters.[3]

 Incorporation: A reaction mix containing a DNA polymerase and a cocktail of four dNTPs (A,
C, G, T) is introduced. Each dNTP is modified with a unique fluorescent dye and a 3'-O
blocking group (e.g., 3'-O-azidomethyl).[3][4] The polymerase incorporates the
complementary nucleotide to the template strand.
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e Termination: The 3'-O blocking group ensures that only a single nucleotide is added per
cycle.[3][4]

» Washing: Unincorporated nucleotides are washed away from the flow cell to eliminate
background signal.[3]

e Imaging: The flow cell is excited by a laser, and the emitted fluorescence from each cluster is
captured. The color of the fluorescence identifies which base (A, C, G, or T) was
incorporated.

o Cleavage: A chemical reagent (e.g., TCEP for 3'-O-azidomethyl terminators) is introduced to
the flow cell. This step performs two critical functions:

o It cleaves the fluorescent dye from the nucleotide.
o It removes the 3'-O blocking group, regenerating a free 3'-OH.[3][4]
e Washing: Cleavage reagents and the cleaved fluorophores are washed away.

o Cycle Repetition: The system is now ready for the next cycle, returning to Step 2 to
incorporate the next base. This process is repeated for a specified number of cycles,
determining the DNA sequence one base at a time.[3][4]

Conclusion

The evolution of reversible terminator chemistry has been a driving force in the NGS revolution.
The dominant 3'-O-blocked strategy, particularly the 3'-O-azidomethyl chemistry used by
lllumina, provides a robust and highly accurate system that has become the gold standard for
short-read sequencing. Its success lies in achieving a near-perfect termination, which is
essential for maintaining synchronicity in massively parallel systems.

The alternative 3'-unblocked strategy offers compelling advantages in enzymatic compatibility
and incorporation speed, making the nucleotides more "polymerase-friendly.” While this
approach has shown promise for increased speed and fidelity, it faces the challenge of
ensuring complete termination to avoid errors in homopolymeric regions.
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For the researcher, understanding the fundamental chemistry underpinning their sequencing

platform is not merely academic. It informs experimental design, provides context for data

quality assessment, and offers insight into the inherent limitations of the technology. As new

generations of sequencing platforms emerge, they will undoubtedly be built upon further

innovations in the elegant and powerful concept of the reversible terminator.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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